
Sulprofos (CAS No. 35400-43-2): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulprofos

Cat. No.: B166734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sulprofos, an organothiophosphate insecticide, is recognized for its potent

acetylcholinesterase inhibitory activity. This technical guide provides an in-depth overview of

Sulprofos, focusing on its chemical and physical properties, toxicological profile, metabolic

pathways, and mechanism of action. Quantitative data are presented in structured tables for

ease of reference. Detailed experimental protocols for its analysis and acute toxicity

assessment are provided, alongside diagrammatic representations of its metabolic fate and

mode of action to facilitate a comprehensive understanding for research, scientific, and drug

development applications.

Chemical and Physical Properties
Sulprofos is a synthetic organothiophosphate compound.[1] It is characterized as a tan-

colored liquid with a distinct sulfide-like odor.[1][2] A comprehensive summary of its chemical

and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Sulprofos
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Property Value Reference

CAS Number 35400-43-2 [3][4][5]

Molecular Formula C₁₂H₁₉O₂PS₃ [1][3][4]

Molecular Weight 322.45 g/mol [1][3][4]

IUPAC Name

O-ethyl O-[4-

(methylsulfanyl)phenyl] S-

propyl phosphorodithioate

[3]

Synonyms
Bolstar, Helothion,

Mercaprofos
[1][4]

Appearance Tan-colored liquid [1][2]

Odor Sulfide-like/Mercaptan-like [1][6]

Density 1.20 g/cm³ at 20 °C [4][6]

Melting Point -15 °C [4][6]

Boiling Point 155-158 °C at 0.1 Torr [6]

Vapor Pressure 6.3 x 10⁻⁷ mm Hg [6]

Water Solubility 0.31 mg/L [4][6]

Log Kow (Octanol-Water

Partition Coefficient)
5.48 [6]

Henry's Law Constant
8.6 x 10⁻⁷ atm-cu m/mol at 25

°C (Estimated)
[6]

Toxicology
The toxicity of Sulprofos is primarily attributed to its inhibition of acetylcholinesterase.[1][3] It is

classified as a highly hazardous pesticide.[3] Acute toxicity data, specifically LD50 values from

studies on rats, are summarized in Table 2.

Table 2: Acute Toxicity of Sulprofos in Rats

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.unitedchem.com/wp-content/uploads/2019/08/EPA_Method_8141B.pdf
https://www.biotage.com/literature/application-note/epa-method-8141b-organophosphorous-pesticides-automated-spe
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://www.unitedchem.com/wp-content/uploads/2019/08/EPA_Method_8141B.pdf
https://www.biotage.com/literature/application-note/epa-method-8141b-organophosphorous-pesticides-automated-spe
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://www.unitedchem.com/wp-content/uploads/2019/08/EPA_Method_8141B.pdf
https://www.biotage.com/literature/application-note/epa-method-8141b-organophosphorous-pesticides-automated-spe
https://www.unitedchem.com/wp-content/uploads/2019/08/EPA_Method_8141B.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://www.biotage.com/literature/application-note/epa-method-8141b-organophosphorous-pesticides-automated-spe
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sulprofos
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://www.nemi.gov/methods/method_pdf/5226/
https://www.biotage.com/literature/application-note/epa-method-8141b-organophosphorous-pesticides-automated-spe
https://www.nemi.gov/methods/method_pdf/5226/
https://www.biotage.com/literature/application-note/epa-method-8141b-organophosphorous-pesticides-automated-spe
https://www.nemi.gov/methods/method_pdf/5226/
https://www.nemi.gov/methods/method_pdf/5226/
https://www.nemi.gov/methods/method_pdf/5226/
https://www.biotage.com/literature/application-note/epa-method-8141b-organophosphorous-pesticides-automated-spe
https://www.nemi.gov/methods/method_pdf/5226/
https://www.nemi.gov/methods/method_pdf/5226/
https://www.nemi.gov/methods/method_pdf/5226/
https://www.benchchem.com/product/b166734?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://www.unitedchem.com/wp-content/uploads/2019/08/EPA_Method_8141B.pdf
https://www.unitedchem.com/wp-content/uploads/2019/08/EPA_Method_8141B.pdf
https://www.benchchem.com/product/b166734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route of
Administration

Sex LD50 (mg/kg) Reference

Oral Male 304 [6]

Oral Female 176 [6]

Percutaneous

(Dermal)
Male 5,491 [6]

Percutaneous

(Dermal)
Female 1,064 [6]

Mechanism of Action: Acetylcholinesterase
Inhibition
Sulprofos exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[1][3]

AChE is crucial for the breakdown of the neurotransmitter acetylcholine in the synaptic cleft. By

inhibiting AChE, Sulprofos leads to an accumulation of acetylcholine, resulting in continuous

nerve stimulation, which can lead to paralysis and death in insects.[7] The organophosphate

group of Sulprofos phosphorylates the serine hydroxyl group in the active site of AChE,

forming a stable, inactive complex.
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Mechanism of Acetylcholinesterase Inhibition by Sulprofos.

Metabolic Pathways
The metabolism of Sulprofos in mammals primarily involves oxidation and hydrolysis. The

major metabolic routes are oxidation of the thioether group to form the sulfoxide and sulfone

derivatives, and oxidative desulfuration of the phosphorothioate group to the more potent oxon

analog.[4][8] These activated metabolites can then be detoxified by hydrolysis of the phosphate

ester bond, followed by conjugation and excretion.[1][8]
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Metabolic Pathway of Sulprofos in Mammals.
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Experimental Protocols
Analytical Method: EPA-OSW 8141B for
Organophosphorus Compounds
This method is suitable for the determination of Sulprofos in water, soil, and waste samples

using gas chromatography.[1][6]

Objective: To quantify the concentration of Sulprofos in an environmental matrix.

Principle: The sample is extracted with an organic solvent. The extract is then concentrated

and analyzed by gas chromatography (GC) with a flame photometric detector (FPD) or a

nitrogen-phosphorus detector (NPD).[1][6]

Apparatus:

Gas chromatograph with FPD or NPD

Capillary GC column

Concentrator apparatus

Standard laboratory glassware

Procedure:

Sample Extraction:

Aqueous Samples (Method 3510/3520/3535): Extract the water sample (e.g., 1 L) with

methylene chloride at a neutral pH using a separatory funnel, continuous liquid-liquid

extractor, or solid-phase extraction (SPE).[6]

Solid Samples (Method 3540/3550): Extract the soil or waste sample (e.g., 10-30 g) with

an appropriate solvent using Soxhlet extraction or sonication.

Extract Concentration: Concentrate the extract to a small volume (e.g., 1 mL) using a

Kuderna-Danish or other suitable concentrator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b166734?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://www.nemi.gov/methods/method_pdf/5226/
https://www.benchchem.com/product/b166734?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-12/documents/8141b.pdf
https://www.nemi.gov/methods/method_pdf/5226/
https://www.nemi.gov/methods/method_pdf/5226/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography Analysis:

Inject a small volume (e.g., 1-2 µL) of the concentrated extract into the GC.

The GC is operated under conditions that provide good resolution and sensitivity for

Sulprofos.

The FPD is selective for phosphorus and sulfur-containing compounds, while the NPD is

selective for nitrogen and phosphorus-containing compounds.

Quantification: Identify and quantify Sulprofos by comparing the retention time and peak

area of the sample to that of a known standard.

Sample Collection
(Water, Soil, Waste)

Extraction
(e.g., LLE, SPE, Soxhlet)

Extract Concentration

Gas Chromatography (GC) Analysis
(with FPD or NPD)

Data Analysis
(Quantification)
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Workflow for EPA Method 8141B.
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Acute Oral Toxicity Study: OECD Test Guideline 423
(Acute Toxic Class Method)
This guideline describes a stepwise procedure for the determination of the acute oral toxicity of

a substance.

Objective: To determine the LD50 of Sulprofos and classify its acute oral toxicity.

Principle: A stepwise procedure is used where a small group of animals (typically 3) of a single

sex is dosed at a defined level. The outcome (mortality or survival) determines the dose for the

next step. This method uses a minimal number of animals.

Animals: Healthy, young adult rats of a single sex (usually females).

Procedure:

Preparation:

Animals are fasted overnight prior to dosing (food, but not water, is withheld).

The test substance is prepared in a suitable vehicle (e.g., water, corn oil).

Dosing:

The test substance is administered in a single dose by gavage.

The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg).

Observation:

Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for

at least 14 days.

Observations are made frequently on the day of dosing and at least daily thereafter.

Stepwise Procedure:
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The outcome of the first step determines the next dose level. If mortality is observed, the

dose for the next group is lowered. If no mortality occurs, the dose is increased.

The procedure continues until a stopping criterion is met (e.g., mortality is observed at a

certain dose level, or no mortality is seen at the highest dose).

Data Analysis: The results are used to classify the substance into a toxicity category based

on the observed mortality at different dose levels.

Start

Select Starting Dose
(e.g., 300 mg/kg)

Dose Group of 3 Animals

Observe for 14 Days
(Mortality, Clinical Signs)

Outcome?

Dose New Group at Lower Level

Mortality
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Click to download full resolution via product page

Workflow for OECD Test Guideline 423.
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Conclusion
Sulprofos is a potent organothiophosphate insecticide with a well-defined mechanism of action

centered on the inhibition of acetylcholinesterase. Its toxicological profile and metabolic fate

have been characterized, providing a basis for risk assessment and further research. The

analytical and toxicological methods outlined in this guide offer standardized approaches for

the detection and evaluation of Sulprofos. This comprehensive overview serves as a valuable

resource for professionals in research, and drug development engaged in the study of

organophosphate compounds.

Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute an endorsement or recommendation for the use of Sulprofos. All handling

of this chemical should be performed by trained professionals in accordance with established

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b166734#sulprofos-cas-number-35400-43-2-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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